Cas no 107035-04-1 (1-methyl-5-phenyl-2,3,4,4a,5,9b-hexahydro-1H-indeno(1,2-b)pyridine)

1-methyl-5-phenyl-2,3,4,4a,5,9b-hexahydro-1H-indeno(1,2-b)pyridine structure
107035-04-1 structure
Product Name:1-methyl-5-phenyl-2,3,4,4a,5,9b-hexahydro-1H-indeno(1,2-b)pyridine
CAS No:107035-04-1
MF:C19H21N
MW:263.37674498558
CID:893853
Update Time:2025-04-19

1-methyl-5-phenyl-2,3,4,4a,5,9b-hexahydro-1H-indeno(1,2-b)pyridine Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-5-phenyl-2,3,4,4a,5,9b-hexahydro-1H-indeno(1,2-b)pyridine
    • 1-methyl-5-phenyl-2,3,4,4a,5,9b-hexahydroindeno[1,2-b]pyridine
    • (+/-)-1
    • (+/-)-1R,4aS,5R,9bS-1-methyl-5-phenyl-2,3,4,4a,5,9b-hexahydro-1H-indeno< 1,2-b> pyridine
    • (+-)-2,3,4,4a,5,9b-Hexahydro-1-methyl-5-phenyl-1H-indeno(1,2-b)pyridine
    • 1H-Indeno(1,2-b)pyridine, 2,3,4,4a,5,9b-hexahydro-1-methyl-5-phenyl-, (+-)-
    • 1-Methyl-5-phenyl-2,3,4,4a,5,9b-hexahydro-1H-indeno[1,2-b]pyridine
    • AC1L2VOX
    • AGN-PC-00JXQT
    • BRN 4690810
    • BRN 6062755
    • Inchi: 1S/C19H21N/c1-20-13-7-12-17-18(14-8-3-2-4-9-14)15-10-5-6-11-16(15)19(17)20/h2-6,8-11,17-19H,7,12-13H2,1H3
    • InChI Key: ZFTCDHKYTKCNGS-UHFFFAOYSA-N
    • SMILES: C12C3=C(C=CC=C3)C(C3=CC=CC=C3)C1CCCN2C

Computed Properties

  • Exact Mass: 263.16753
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4

Experimental Properties

  • PSA: 3.24
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